Cas no 137234-62-9 (Voriconazole)

Voriconazole (UK-109496) is a second-generation broad-spectrum triazole antifungal compound, which can inhibit the biosynthesis of fungal ergosterol Voriconazole acts by inhibiting 14 mediated by fungal cytochrome P450 enzymes- α- Demethylation of lanosterol exerts its antifungal activity

Voriconazole structure

Product Name:Voriconazole

CAS No:137234-62-9

Molecular Formula:C₁₆H₁₄F₃N₅O

Molecular Weight:349.3105

MDL:MFCD00905717

CID:64466

PubChem ID:160870955

Voriconazole Properties

Names and Identifiers

- Voriconazole
- 2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1h-1,2,4-triazol-1-yl)butan-2-ol
- (aR,bS)-a-(2,4-Difluorophenyl)-5-fluoro-b-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol
- UK-10949
- (2R,3S)-2-(2,4-DIFLUOROPHENYL)-3-(5-FLUOROPYRIMIDIN-4-YL)-1-(1H-1,2,4-TRIAZOL-1-YL)BUTAN-2-OL
- (aR,S)-a-(2,4-Difluorophenyl)-5-fluoro--methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol
- UK-109496
- (2R,3S)-2-(2,4-Difluorophenyl)-3
- (2R,3S)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-((1H)-1,2,4-triazol-1-yl)-butan-2-ol
- Voriconazole solution
- (2R,3S)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol
- 2S,3R)-3-(5-FLUORO-4-PYRIMIDINYL)-2-(2,4-DIFLUOROPHENYL)-1-(1H-1,2,4-TRIA
- UK109496
- Vorionazole
- 2R,3S-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- Vfend
- Voriconazol
- UK 109496
- Voriconazolum
- Voriconazole [USAN:INN:BAN]
- (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
- VCZ
- JFU09I87TR
- CPD000466350
- C16H14F3N5O
- (R-(R*,S*))-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineetha
- NSC 759888
- VORICONAZOLE [MART.]
- UNII-USG4B1CD29
- (2R,3S)-2-(2,4-Difluoro-phenyl)-3-(5-fluoro-pyrimidin-4-yl)-1-[1,2,4]triazol-1-yl-butan-2-ol
- HMS2051N09
- VORICONAZOLE [USP-RS]
- DTXSID5046485
- NC00191
- VORICONAZOLE (USP-RS)
- BV164532
- AB00639948-04
- 4-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methylene]-1-oxo-1,3-thiazolidin-5-one
- VORICONAZOLE [JAN]
- SW197571-2
- A807215
- Voriconazole, European Pharmacopoeia (EP) Reference Standard
- Voriconazole in combination with MGCD290
- 2R,3S-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol-4-Pyrimidineethanol, ?-(2,4-difluorophenyl)-5-fluoro-?-methyl-?-(1H-1,2,4-triazol-1-ylmethyl)-,?(?R,?S)-
- HY-76200
- Voriconazole, (+/-)-
- Z1521553720
- VORICONAZOLE [USAN]
- MLS001424082
- Voriconazole, Pharmaceutical Secondary Standard: Certified Reference Material
- Vfend (TN)
- HMS3260M22
- DTXCID3026485
- (+/-)-Voriconazole
- DTXSID201019420
- VORICONAZOLE (USP MONOGRAPH)
- VORICONAZOLE [MI]
- (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl) butan-2-ol
- CHEBI:10023
- DRG-0301
- VORICONAZOLE (MART.)
- (.ALPHA.R,.BETA.S)-A-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-4-PYRIMIDINEETHANOL
- Q412236
- HMS3713F12
- DB00582
- HY-W337569
- Pharmakon1600-01502346
- Voriconazole, VETRANAL(TM), analytical standard
- 137234-62-9
- SMR000466350
- NCGC00164622-04
- VORICONAZOLE [EP MONOGRAPH]
- NS00007182
- Voriconazole Vfend
- Voriconazole, >=98% (HPLC)
- VORICONAZOLE (EP MONOGRAPH)
- AMY8903
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (R-(R*,S*))-
- BCPP000019
- V0116
- VORICONAZOLE [WHO-DD]
- 4-PYRIMIDINEETHANOL, A-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (.ALPHA.R,.BETA.S)-
- AKOS005145705
- 188416-29-7
- (2R,3S/2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- (R-(R*,S*))-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol
- Voriconazole, United States Pharmacopeia (USP) Reference Standard
- CHEMBL638
- 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (.ALPHA.R,.BETA.S)-REL-
- Voriconazole; (2R,3S)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- VRC
- USG4B1CD29
- CS-1227
- (2r,3s)-2-(2,4-difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-(1h-1,2,4-triazol-1-yl)butan-2-ol
- J02AC03
- 2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl) butan-2-ol
- s1442
- (2R,3S)-2,3-bis(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- CCG-100941
- AC-823
- BDBM50333117
- C07622
- J-006986
- SCHEMBL36233
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaR,betaS)-
- 173967-54-9
- MLS000759464
- AB00639948_07
- Voriconazole- Bio-X
- AB00639948_08
- (alphaR,betaS)-alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol
- MFCD00905717
- Vorikonazole
- UK-109,496
- Voriconzole
- NSC-759888
- Voriconazole 2.0 mg/ml in Methanol
- VORICONAZOLE [VANDF]
- NCGC00260835-01
- UNII-JFU09I87TR
- VORICONAZOLE [EMA EPAR]
- CS-0448910
- D00578
- KS-1157
- Tox21_500150
- ( inverted exclamation markA)-Voriconazole
- BCEHBSKCWLPMDN-MGPLVRAMSA-N
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaR,betaS)-rel-
- VORICONAZOLE [INN]
- EN300-119515
- VFEND I.V.
- AB00639948-06
- NCGC00164622-06
- VORICONAZOLE [ORANGE BOOK]
- VORICONAZOLE [USP MONOGRAPH]
- MLS006010028
- Voriconazole (JP17/USP/INN)
- NSC759888
- (alphaR,betaS)-alpha-(2,4-Difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol
- Voriconazole (JP18/USP/INN)
- Voriconazole?
- NCGC00164622-17
- BRD-K06557128-001-06-2
- (+/-)-Voriconazole; (aR,ssS)-rel-a-(2,4-Difluorophenyl)-5-fluoro-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; (R*,S*)-a-(2,4-Difluorophenyl)-5-fluoro-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; (+/-)-Voriconazole; (2RS,3SR)-2-(2,4-Difluorophen
- BRD-K06557128-001-08-8
- BRD-K06557128-001-07-0
- (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- +Expand
- MDL： MFCD00905717
- InChIKey： BCEHBSKCWLPMDN-MGPLVRAMSA-N
- Inchi： 1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1
- SMILES： FC1C([H])=C(C([H])=C([H])C=1[C@@](C([H])([H])N1C([H])=NC([H])=N1)([C@]([H])(C1C(=C([H])N=C([H])N=1)F)C([H])([H])[H])O[H])F

Computed Properties

Exact Mass: 349.115045g/mol
Surface Charge: 0
XLogP3: 1.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 349.115045g/mol
Monoisotopic Mass: 349.115045g/mol
Topological Polar Surface Area: 76.7Å²
Heavy Atom Count: 25
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: 2.17690
PSA: 76.72000
Merck: 10033
Refractive Index: 1.616
Boiling Point: ~508.6° C at 760 mmHg
Melting Point: 130.0 to 134.0 deg-C
Flash Point: 9℃
Solubility: DMSO: >20mg/mL
Color/Form: crystal
Specific Rotation: -56.0° - -62.0° (c=1, MeOH)
Density: 1.4000

Voriconazole Security Information

Symbol: GHS06 GHS08
RTECS：UV9145000
WGK Germany：3
Safety Instruction： S26-S36/37/39
Risk Phrases：R22; R36/38
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Statement： H301-H351-H361-H373-H412
Warning Statement： P273-P281-P301 + P310
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： R22: harmful if swallowed. R36/38: irritating to eyes and skin.
Signal Word：Danger
HazardClass：6.1

Voriconazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Voriconazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA50307-1mg	4-Pyrimidineethanol, α-(2,4-difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-, (αR,βS)-	137234-62-9	99+%	1mg	$4.00	2024-04-20
abcr	AB413516-1 g	2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol; .	137234-62-9		1g	€177.50	2023-04-24
Ambeed	A615493-1mg	(2R,3S)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol	137234-62-9	99%	1mg	$5.0	2024-06-02
Axon Medchem	2044-10 mg	Voriconazole	137234-62-9	99%	10mg	€85.00	2023-07-10
Chemenu	CM110395-500mg	Voriconazole	137234-62-9	95%	500mg	$70	2022-12-28
ChemScence	CS-1227-50mg	Voriconazole	137234-62-9	99.97%	50mg	$106.0	2022-04-27
Enamine	EN300-119515-0.05g	(2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol	137234-62-9	95%	0.05g	$229.0	2023-11-13
eNovation Chemicals LLC	D480580-500mg	Voriconazole	137234-62-9	98%	500mg	$420	2022-10-11
LKT Labs	V5886-25 mg	Voriconazole	137234-62-9	≥98%	25mg	$70.60	2023-07-10
Matrix Scientific	132646-1g	(2R,3S)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-((1H)-1,2,4-triazol-1-yl)-butan-2-ol, 97%	137234-62-9	97%	1g	$395.00	2023-09-06

Voriconazole Suppliers

JI NAN LI DE YI YAO JI SHU Co., Ltd.

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:CHEN XIAN SHENG

Phone:15550407051

Email:lead@leadchem.net

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

widely chemical reagent

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:ZHAO FANG

Phone:13385289472

Email:z13385289472@163.com

Shandong Keer Biotechnology Co., Ltd

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:WANG XIAN SHENG

Phone:15376831117

Email:318544585@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:WANG JING LI

Phone:18054301623

Email:steven827708@hotmail.com

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:137234-62-9)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

Voriconazole Related Literature

1. 1H and 19F NMR in drug stress testing: the case of voriconazole

T. M. Barbosa,G. A. Morris,M. Nilsson,R. Rittner,C. F. Tormena RSC Adv. 2017 7 34000
2. Pharmaceutical cocrystals and a nitrate salt of voriconazole

S. Sudalai Kumar,Ranjit Thakuria,Ashwini Nangia CrystEngComm 2014 16 4722
3. Assessment of greenness for the determination of voriconazole in reported analytical methods

Hemanth Kumar Chanduluru,Abimanyu Sugumaran RSC Adv. 2022 12 6683
4. A multi-residue chiral liquid chromatography coupled with tandem mass spectrometry method for analysis of antifungal agents and their metabolites in aqueous environmental matrices

Rawiwan Wattanayon,Barbara Kasprzyk-Hordern Anal. Methods 2021 13 2466
5. Development and validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of voriconazole in human cerebrospinal fluid

Liuhan Dong,Nan Bai,Tianlin Wang,Yun Cai Anal. Methods 2021 13 4585
6. Evaluation of separation performance for eggshell-based reversed-phase HPLC columns by controlling particle size and application in quantitative therapeutic drug monitoring

Tomoka Yoshii,Kohei Nakano,Tomoaki Okuda,Daniel Citterio,Yuki Hiruta Anal. Methods 2023 15 1790
7. A computational exploration of imprinted polymer affinity based on voriconazole metabolites

M. Sobiech,T. ?o?ek,P. Luliński,D. Maciejewska Analyst 2014 139 1779
8. Calcofluor white-cholesteryl hydrogen succinate conjugate mediated liposomes for enhanced targeted delivery of voriconazole into Candida albicans

Wei Liu,Mengshun Li,Baocheng Tian,Xuesong Yang,Wei Du,Xiuwen Wang,Huihui Zhou,Chen Ding,Sixiang Sai Biomater. Sci. 2023 11 307
9. Clinically used antifungal azoles as ligands for gold(iii) complexes: the influence of the Au(iii) ion on the antimicrobial activity of the complex

Nevena Lj. Stevanovi?,Jakob Kljun,Ivana Aleksic,Sanja Skaro Bogojevic,Dusan Milivojevic,Aleksandar Veselinovic,Iztok Turel,Milo? I. Djuran,Jasmina Nikodinovic-Runic,Biljana ?. Gli?i? Dalton Trans. 2022 51 5322
10. Clinically used antifungal azoles as ligands for gold(iii) complexes: the influence of the Au(iii) ion on the antimicrobial activity of the complex

Nevena Lj. Stevanovi?,Jakob Kljun,Ivana Aleksic,Sanja Skaro Bogojevic,Dusan Milivojevic,Aleksandar Veselinovic,Iztok Turel,Milo? I. Djuran,Jasmina Nikodinovic-Runic,Biljana ?. Gli?i? Dalton Trans. 2022 51 5322

137234-62-9 (Voriconazole) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:137234-62-9)Voriconazole

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:137234-62-9)Voriconazole

Purity:99%/99%

Quantity:5g/25g

Price($):484.0/2223.0

Cas no 137234-62-9 (Voriconazole)

Voriconazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

Voriconazole Security Information

Voriconazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Voriconazole Price

Voriconazole Suppliers

Voriconazole Related Literature

137234-62-9 (Voriconazole) Related Products